methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate

• IUPAC Name: methyl 2-[3-[(2-phenoxyacetyl)amino]phenoxy]acetate
• InChI: InChI=1S/C17H17NO5/c1-21-17(20)12-23-15-9-5-6-13(10-15)18-16(19)11-22-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key: UZMHLHIQDNPGAU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

Methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate, also known as MPA, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. MPA is a synthetic compound that belongs to the family of phenoxyacetic acid derivatives.

Scientific Research Applications

Methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been extensively studied for its potential applications in various fields. In medicine, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been investigated for its anticancer, anti-inflammatory, and antiviral properties. In agriculture, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been shown to have herbicidal and fungicidal effects. In materials science, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been used as a monomer for the synthesis of polymers and as a precursor for the preparation of metal-organic frameworks.

Mechanism of Action

The mechanism of action of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate is not fully understood. However, studies have suggested that methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate may exert its biological effects by inhibiting certain enzymes or signaling pathways. For example, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has also been shown to inhibit the activation of nuclear factor-kappa B, a transcription factor that plays a key role in inflammation and immune responses.
Biochemical and Physiological Effects:
Studies have demonstrated that methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate can induce apoptosis, or programmed cell death, in cancer cells. methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been shown to have antiviral activity against several viruses, including influenza A virus and human immunodeficiency virus. In agriculture, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate has been shown to inhibit the growth of weeds and fungi by disrupting their metabolic processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate in lab experiments is its synthetic accessibility. methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate can be synthesized in a relatively simple and straightforward manner, making it a readily available compound for research purposes. However, one limitation of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate is its low solubility in water, which can make it difficult to work with in aqueous environments. In addition, the biological effects of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate can vary depending on the cell type and experimental conditions, which can make it challenging to draw definitive conclusions from experiments.

Future Directions

There are several future directions for research on methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate. In medicine, further studies are needed to elucidate the mechanism of action of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate and to determine its potential as a therapeutic agent for various diseases. In agriculture, research is needed to optimize the use of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate as a herbicide and fungicide while minimizing its impact on the environment. In materials science, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate can be further explored as a building block for the synthesis of functional materials with tailored properties.
Conclusion:
In conclusion, methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate is a synthetic compound that has shown potential applications in various fields, including medicine, agriculture, and materials science. The synthesis of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate is relatively simple, and its biological effects have been studied extensively. However, further research is needed to fully understand the mechanism of action of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate and to optimize its use in various applications.

Synthesis Methods

The synthesis of methyl {3-[(phenoxyacetyl)amino]phenoxy}acetate involves the reaction of 3-aminophenol with phenoxyacetic acid chloride in the presence of a base, followed by the esterification of the resulting product with methanol. The reaction scheme is shown below: